Cas no 1823524-06-6 (tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate)
tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate
- 1823524-06-6
- 5-Methyl-2,5,8-triazaspiro[3.5]nonane, N-BOC-protected
-
- Inchi: 1S/C12H23N3O2/c1-11(2,3)17-10(16)15-8-12(9-15)7-13-5-6-14(12)4/h13H,5-9H2,1-4H3
- InChI Key: GEHLSXMXMZDTEJ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC2(CNCCN2C)C1)=O
Computed Properties
- Exact Mass: 241.17902698g/mol
- Monoisotopic Mass: 241.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 44.8Ų
tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR312280-250mg |
5-Methyl-2,5,8-triazaspiro[3.5]nonane, N-BOC-protected |
1823524-06-6 | 250mg |
£880.00 | 2024-05-24 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M881137-250mg |
5-Methyl-2,5,8-triazaspiro[3.5]nonane, N-BOC-protected |
1823524-06-6 | 95% | 250mg |
¥21,296.00 | 2022-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R113261-250mg |
5-Methyl-2,5,8-triazaspiro[3.5]nonane, N-BOC-protected,95% |
1823524-06-6 | 95% | 250mg |
¥23041 | 2023-09-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01177415-250mg |
5-Methyl-2,5,8-triazaspiro[3.5]nonane, N-BOC-protected |
1823524-06-6 | 98% | 250mg |
¥14120.0 | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549120-100mg |
Tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]Nonane-2-carboxylate |
1823524-06-6 | 98% | 100mg |
¥5852 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549120-250mg |
Tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]Nonane-2-carboxylate |
1823524-06-6 | 98% | 250mg |
¥7524 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549120-500mg |
Tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]Nonane-2-carboxylate |
1823524-06-6 | 98% | 500mg |
¥11704 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549120-1g |
Tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]Nonane-2-carboxylate |
1823524-06-6 | 98% | 1g |
¥13585 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549120-5g |
Tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]Nonane-2-carboxylate |
1823524-06-6 | 98% | 5g |
¥44058 | 2023-04-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101280-100MG |
tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate |
1823524-06-6 | 95% | 100MG |
¥ 1,570.00 | 2023-04-14 |
tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate
Introduction to Tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate (CAS No. 1823524-06-6)
Tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate (CAS No. 1823524-06-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that combines a triazaspiro system with a carboxylate functional group. The presence of the tert-butyl group and the specific arrangement of nitrogen atoms in the triazaspiro moiety contribute to its distinct chemical properties and potential applications.
The molecular structure of tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate exhibits a high degree of complexity, which makes it an intriguing subject for detailed study. The spirocyclic core provides a rigid framework that can influence the compound's biological activity and reactivity. Additionally, the carboxylate group at the 2-position introduces a polar moiety that can enhance solubility and interaction with biological targets. These features make it a promising candidate for further exploration in drug discovery and material science.
In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional properties. Spirocycles are known for their ability to exhibit conformational rigidity, which can be advantageous in designing molecules with specific biological activities. The triazaspiro system, in particular, has been studied for its potential as a pharmacophore in various therapeutic areas. For instance, studies have shown that triazaspiro compounds can interact with biological targets in ways that are distinct from linear or cyclic analogs.
The synthesis of tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate presents both challenges and opportunities for chemists. The spirocyclic core requires precise synthetic strategies to ensure the correct connectivity and stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct complex spirocyclic molecules with high fidelity. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in achieving the desired molecular architecture.
The potential applications of tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate extend beyond traditional pharmaceuticals. In material science, spirocyclic compounds have been explored for their properties in organic electronics and optoelectronics due to their ability to exhibit photophysical effects such as fluorescence and phosphorescence. Additionally, the rigid structure of these compounds can make them suitable candidates for use as ligands in catalysis or as building blocks for more complex materials.
Recent research has also highlighted the importance of functional groups in determining the biological activity of spirocyclic compounds. The carboxylate group in tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate, for example, can participate in hydrogen bonding interactions with biological targets, which can modulate binding affinity and selectivity. This has led to investigations into how different substituents can be incorporated into the molecular framework to optimize biological activity.
The tert-butyl group at the 1-position of the molecule contributes to its steric environment and can influence its interactions with biological targets. This group provides a bulky substituent that can affect binding kinetics and thermodynamics. By carefully tuning the size and electronic properties of substituents like the tert-butyl group, researchers can fine-tune the properties of spirocyclic compounds to meet specific requirements for drug design or material applications.
In conclusion, tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate (CAS No. 1823524-06-6) is a fascinating compound with a complex structure that offers numerous possibilities for research and application. Its unique combination of structural features makes it an attractive candidate for further exploration in pharmaceuticals, materials science, and other fields where spirocyclic compounds are of interest.
1823524-06-6 (tert-butyl 5-methyl-2,5,8-triazaspiro[3.5]nonane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)